Cas no 2891511-07-0 (5-bromo-2-(methyl-d3)pyridin-4-ol)

• Product Name: 5-bromo-2-(methyl-d3)pyridin-4-ol
• CAS No: 2891511-07-0
• MF: C₆H₆BrNO
• MW: 191.040425777435
• CID: 6827684
• PubChem ID: 172404211
• Update Time: 2025-02-15

5-bromo-2-(methyl-d3)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(methyl-d3)pyridin-4-ol
• CS-25963
• 2891511-07-0

• Inchi： 1S/C6H6BrNO/c1-4-2-6(9)5(7)3-8-4/h2-3H,1H3,(H,8,9)/i1D3
• InChI Key： QWQXWJDCQRQDPD-FIBGUPNXSA-N
• SMILES： BrC1=CNC(C([2H])([2H])[2H])=CC1=O

Computed Properties

• Exact Mass: 189.98211Da
• Monoisotopic Mass: 189.98211Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų